2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 2-(4-ethylsulfanylphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO2S/c1-2-19-12-6-3-10(4-7-12)13-8-5-11(16)9-14(13)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key: JUUSIXVMCPDQNN-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C2=C(C=C(C=C2)F)C(=O)O
• Molecular Formula: C15H13FO2S
• Molecular Weight: 276.3 g/mol
• CAS No.: 1261903-54-1

Description

2-(4-Ethylthiophenyl)-5-fluorobenzoic acid (ETFB) is a fluorinated benzoic acid derivative, with an ethylthiophene group attached to the benzene ring. It is a white, crystalline solid with a melting point of about 115°C. ETFB is a widely used reagent in organic synthesis and has a variety of applications in the laboratory, including in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% is a fluorinated benzoic acid derivative, and its mechanism of action is similar to that of other benzoic acid derivatives. 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% acts as an acid catalyst, which accelerates the rate of reaction of organic compounds. 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% also acts as an electron-withdrawing group, which stabilizes the reaction intermediates and increases the rate of reaction.
Biochemical and Physiological Effects
2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to have antimicrobial and antifungal properties, as well as anti-inflammatory and antioxidant properties. 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% has also been found to have an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

The use of 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% in laboratory experiments has a number of advantages. It is a relatively inexpensive reagent and is readily available. It is also a very versatile reagent, with a wide range of applications. However, 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% also has some limitations. It is a relatively weak acid, and its reactivity can be affected by other compounds present in the reaction mixture. Additionally, 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% is a volatile compound, and care must be taken to ensure that it is not lost during the reaction.

Future Directions

The use of 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% in laboratory experiments is likely to continue to expand. It has potential applications in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% could also be used in the synthesis of metal complexes and catalysts. Additionally, 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% could be used in the synthesis of small molecules, such as peptides and nucleotides. Finally, 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% could be used in the development of new, more effective antimicrobial and antifungal agents, as well as anti-inflammatory and antioxidant compounds.

Synthesis Methods

2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% can be synthesized by a variety of methods. The most commonly used method is the reaction of 4-ethoxythiophene with 5-fluorobenzoyl chloride in the presence of an acid catalyst. This reaction produces 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% in high yields, typically greater than 90%. Other methods of synthesis include the reaction of 4-ethoxythiophene with 5-fluorobenzaldehyde in the presence of a base catalyst and the reaction of 4-ethoxythiophene with 5-fluorobenzoyl bromide in the presence of a base catalyst.

Scientific Research Applications

2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of a variety of small molecules, including peptides, nucleotides, and other molecules. 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% has also been used in the synthesis of a variety of metal complexes and catalysts.